Cas no 1187058-41-8 (Lamivudine Diphosphate Ammonium Salt)

• Product Name: Lamivudine Diphosphate Ammonium Salt
• CAS No: 1187058-41-8
• MF: C₈H₁₉N₅O₉P₂S
• MW: 423.277081727982
• CID: 1063359
• PubChem ID: 71749721
• Update Time: 2025-05-25

Lamivudine Diphosphate Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Lamivudine Diphosphate Ammonium Salt
• diazanium,[[(2R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
• DTXSID20857917
• diazanium;[[(2R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-1,3-oxathiolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
• 1187058-41-8
• Ammonium ((2R,5S)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl hydrogen diphosphate

• Inchi： 1S/C8H13N3O9P2S.2H3N/c9-5-1-2-11(8(12)10-5)6-4-23-7(19-6)3-18-22(16,17)20-21(13,14)15;;/h1-2,6-7H,3-4H2,(H,16,17)(H2,9,10,12)(H2,13,14,15);2*1H3/t6-,7+;;/m0../s1
• InChI Key： XYMQOMHLQNDRJX-AUCRBCQYSA-N
• SMILES： S1C[C@@H](N2C(N=C(C=C2)N)=O)O[C@H]1COP(=O)([O-])OP(=O)([O-])O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 423.03800
• Monoisotopic Mass: 423.03787237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 235.82000
• LogP: 0.63010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Lamivudine Diphosphate Ammonium Salt

Lamivudine Diphosphate Ammonium Salt: A Comprehensive Overview

Lamivudine Diphosphate Ammonium Salt, also known by its CAS number 1187058-41-8, is a critical compound in the field of antiviral therapy. This compound has garnered significant attention due to its role in combating viral infections, particularly in the treatment of HIV and hepatitis B. The Lamivudine Diphosphate Ammonium Salt is a phosphorylated derivative of lamivudine, a well-known nucleoside analog that interferes with viral replication by incorporating into viral DNA and causing chain termination.

Recent studies have highlighted the importance of Lamivudine Diphosphate Ammonium Salt in enhancing the efficacy of antiviral therapies. Researchers have explored its mechanism of action in greater depth, revealing that the compound's ability to inhibit viral reverse transcriptase is significantly enhanced in its diphosphate form. This finding underscores the importance of understanding the pharmacokinetics and bioavailability of Lamivudine Diphosphate Ammonium Salt in clinical settings.

The synthesis of Lamivudine Diphosphate Ammonium Salt involves a multi-step process that ensures high purity and stability. Advanced chemical techniques, including enzymatic phosphorylation and ion exchange chromatography, are employed to produce this compound efficiently. The use of these methods not only improves yield but also ensures that the final product meets stringent quality control standards required for pharmaceutical applications.

In terms of clinical applications, Lamivudine Diphosphate Ammonium Salt has shown promise in both preclinical and clinical trials. Studies have demonstrated its ability to reduce viral load in patients with chronic hepatitis B, making it a valuable addition to existing treatment regimens. Moreover, its potential as a component in combination therapies for HIV/AIDS has been explored, with promising results indicating enhanced antiviral activity when used alongside other antiretroviral drugs.

One of the most recent advancements in the study of Lamivudine Diphosphate Ammonium Salt involves its use in targeted drug delivery systems. Researchers have investigated the feasibility of encapsulating this compound within nanocarriers to improve its bioavailability and reduce systemic toxicity. These innovations hold the potential to revolutionize antiviral therapy by enabling more precise delivery of therapeutic agents to infected cells.

Another area of active research focuses on the long-term safety profile of Lamivudine Diphosphate Ammonium Salt. While it has been shown to be well-tolerated in most patients, concerns regarding potential resistance and adverse effects remain. Ongoing studies aim to address these issues by optimizing dosing regimens and monitoring patient outcomes over extended periods.

The development of Lamivudine Diphosphate Ammonium Salt has also sparked interest in its potential applications beyond antiviral therapy. Preliminary research suggests that it may have anti-inflammatory properties, opening new avenues for its use in treating conditions such as autoimmune diseases and chronic inflammatory disorders.

In conclusion, Lamivudine Diphosphate Ammonium Salt represents a significant advancement in antiviral medicine. Its unique pharmacological properties, combined with ongoing research into its synthesis, delivery, and clinical applications, position it as a key player in the fight against viral infections. As scientists continue to explore its full potential, the future of antiviral therapy looks increasingly promising.